Cas no 1551187-52-0 (methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate)

• Product Name: methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
• CAS No: 1551187-52-0
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 6525915
• PubChem ID: 81851949
• Update Time: 2024-01-12

methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
• AKOS020833433
• methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• 1551187-52-0
• EN300-10871070

• Inchi： 1S/C11H15NO3S/c1-5-4-7-8(11(13)14-3)10(12)16-9(7)6(2)15-5/h5-6H,4,12H2,1-3H3
• InChI Key： BLRJEDMBLPBQLG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1C(C)OC(C)C2)N

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans